Cas no 5121-06-2 (1,3,5-Cyclohexanetrione,4-acetyl-2,2,6-trimethyl-)

• Product name: 1,3,5-Cyclohexanetrione,4-acetyl-2,2,6-trimethyl-
• CAS No: 5121-06-2
• MF: C₁₂H₂₉N₃
• MW: 215.37876
• CID: 382169
• PubChem ID: 419371

1,3,5-Cyclohexanetrione,4-acetyl-2,2,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Cyclohexanetrione,4-acetyl-2,2,6-trimethyl-
• DTXSID70329316
• 5121-06-2
• AC1L9HLT

• Inchi： InChI=1S/C12H29N3/c1-13(2)9-6-7-11-15(5)12-8-10-14(3)4/h6-12H2,1-5H3
• InChI Key： RNIOALWMYVJFDS-UHFFFAOYSA-N
• SMILES： CN(C)CCCCN(C)CCCN(C)C

Computed Properties

• Exact Mass: 215.236
• Monoisotopic Mass: 215.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.7Ų
• XLogP3: 1.4

Experimental Properties

• Density: 0.867
• Boiling Point: 259.3°Cat760mmHg
• Flash Point: 91.5°C
• Refractive Index: 1.466